Cas no 1017791-31-9 (4-Nitro-2-(4H-1,2,4-triazol-4-yl)benzoic acid)

4-Nitro-2-(4H-1,2,4-triazol-4-yl)benzoic acid structure
1017791-31-9 structure
Product Name:4-Nitro-2-(4H-1,2,4-triazol-4-yl)benzoic acid
CAS No:1017791-31-9
MF:C9H6N4O4
MW:234.168341159821
CID:1078727
PubChem ID:28307716
Update Time:2025-04-20

4-Nitro-2-(4H-1,2,4-triazol-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Nitro-2-(4H-1,2,4-triazol-4-yl)benzoic acid
    • 4-nitro-2-(1,2,4-triazol-4-yl)benzoic acid
    • DTXSID801252424
    • 1017791-31-9
    • AKOS015833501
    • MDL: MFCD09972037
    • Inchi: 1S/C9H6N4O4/c14-9(15)7-2-1-6(13(16)17)3-8(7)12-4-10-11-5-12/h1-5H,(H,14,15)
    • InChI Key: SPYSHOYBTKCTJC-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1N1C=NN=C1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 234.03890469g/mol
  • Monoisotopic Mass: 234.03890469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 114Ų
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